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Comparison of Local Anesthetic Onset Times

The table below summarizes key data from recent clinical trials on local anesthetics relevant to regional

anesthesia. Note that etidocaine is not featured in these contemporary studies.

Local Anesthetic &
Concentration

Type of Nerve
Block

Sensory
Onset Time
(Minutes)

Key Comparative
Finding

Study
Reference

Ropivacaine
0.375%

Infraclavicular
Brachial Plexus

15.0 (15.0–
22.5) [1]

Significantly faster
sensory onset than

equipotent
levobupivacaine. [1]

[1]

Levobupivacaine
0.25%

Infraclavicular
Brachial Plexus

30.0 (17.5–
35.0) [1]

Slower sensory onset
compared to ropivacaine

0.375%. [1]

[1]

Lidocaine 1% (in
mixture)

Axillary-

Supraclavicular
Brachial Plexus

13.0 ± 1.02 [2] The lidocaine-only group

had the shortest onset
time. [2]

[2]
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Local Anesthetic &
Concentration

Type of Nerve
Block

Sensory
Onset Time
(Minutes)

Key Comparative
Finding

Study
Reference

Bupivacaine 0.25% Subclavian
Brachial Plexus

23.3 - 48.2
(for

anesthesia)
[3]

Onset and duration were
not significantly different

from ropivacaine 0.25%.
[3]

[3]

Ropivacaine 0.25% Subclavian
Brachial Plexus

23.3 - 48.2
(for

anesthesia)
[3]

Onset and duration were
not significantly different

from bupivacaine 0.25%.
[3]

[3]

Experimental Methodologies in Cited Studies

The data in the table above comes from robust, randomized controlled trials. Here are the key

methodological details:

For Ropivacaine vs. Levobupivacaine [1]: This was a randomized-controlled trial. Patients received

either 0.375% ropivacaine or 0.25% levobupivacaine via ultrasound-guided infraclavicular
brachial plexus block. The degree of sensory blockade was assessed by pinprick testing every 5

minutes for 40 minutes after administration.
For Lidocaine vs. Bupivacaine Mixtures [2]: This study assigned patients to one of four groups for

ultrasound-guided axillary-supraclavicular brachial plexus block, each receiving a different
mixture of lidocaine 1% and bupivacaine 0.5%. The success of the sensory and motor blockade was

evaluated at set intervals after the injection.
For Ropivacaine vs. Bupivacaine (Historical Context) [3]: This older, double-blind study compared

0.25% solutions for subclavian perivascular brachial plexus block. Onset of analgesia and
anesthesia was assessed in the dermatomes of the brachial plexus.

Factors Influencing Onset Time in Regional Anesthesia

Since direct data on etidocaine is scarce, it is helpful to understand the factors that generally influence how

quickly a local anesthetic works. The following diagram illustrates these key principles and their

relationships.
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Local Anesthetic Properties

Lipid Solubility Dose & Concentration pKa (Ionization) Technical Factors

Faster Clinical Onset

 Higher  Higher  Closer to 7.4  e.g., Ultrasound Use

Click to download full resolution via product page

Diagram Explanation: The onset of a local anesthetic is not determined by a single property but by a

combination of factors [1]:

Lipid Solubility: Higher lipid solubility allows the anesthetic to diffuse more readily through the nerve
sheath and membrane.

Dose & Concentration: Administering a higher mass (dose) of the drug, often by increasing
concentration or volume, can speed up the onset.

pKa: This determines the pH at which half the drug is in its lipid-soluble, neutral form. A pKa closer to
the body's physiological pH (7.4) means more drug is readily available to enter the nerve, leading to a

faster onset.
Technical Factors: The use of ultrasound guidance, as seen in the cited studies, improves accuracy

and can significantly reduce onset time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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